Cas no 55805-06-6 (3-(1,1-Difluoroethyl)benzonitrile)

• Product Name: 3-(1,1-Difluoroethyl)benzonitrile
• CAS No: 55805-06-6
• MF: C₉H₇F₂N
• MW: 167.155389070511
• MDL: MFCD27925456
• CID: 2177517
• PubChem ID: 22261681
• Update Time: 2024-11-03

3-(1,1-Difluoroethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(1,1-Difluoroethyl)benzonitrile
• FVVHWXDEFWFFSD-UHFFFAOYSA-N
• 3-(1,1-difluoro-ethyl)-benzonitrile
• Z2240988410
• MFCD27925456
• DTXSID401300344
• TS-02246
• DB-228266
• F53139
• AKOS026675741
• SCHEMBL1111305
• 55805-06-6
• EN300-249270
• Z1939439551
• CS-0069386

• MDL： MFCD27925456
• Inchi： 1S/C9H7F2N/c1-9(10,11)8-4-2-3-7(5-8)6-12/h2-5H,1H3
• InChI Key： FVVHWXDEFWFFSD-UHFFFAOYSA-N
• SMILES： FC(C)(C1C=CC=C(C#N)C=1)F

Computed Properties

• Exact Mass: 167.05465555g/mol
• Monoisotopic Mass: 167.05465555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles